Piritrexim

• CAS: 72732-56-0; 79483-69-5
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol
• InChI: InChI=1S/C17H19N5O2/c1-9-11(6-10-7-12(23-2)4-5-13(10)24-3)8-20-16-14(9)15(18)21-17(19)22-16/h4-5,7-8H,6H2,1-3H3,(H4,18,19,20,21,22)
• InChIKey: VJXSSYDSOJBUAV-UHFFFAOYSA-N

Piritrexim: Pharmacological and Chemical Profile

Piritrexim (PTX, BW 301U, NSC-351521) is a synthetic, lipid-soluble, nonclassical antifolate that acts as a potent inhibitor of dihydrofolate reductase (DHFR) [1]. Unlike classical antifolates such as methotrexate, piritrexim belongs to the pyrido[2,3-d]pyrimidine-2,4-diamine structural class and enters cells by passive diffusion, circumventing the reduced folate carrier (RFC) transport system [2]. Originally developed by Burroughs Wellcome and later advanced by ILEX Oncology, PTX has been investigated in phase II clinical trials for bladder/urothelial cancers, head and neck cancer, non-small cell lung cancer, soft tissue sarcoma, and AIDS-related opportunistic infections including Pneumocystis carinii pneumonia and Toxoplasma gondii [3][4].

MTX-resistant cancer model DHFR inhibition studies

Opportunistic infection DHFR screening (Pneumocystis/Toxoplasma)

Oral research exposure-model and PK study designs

• [1] Kovacs JA, Allegra CJ, Swan JC, Drake JC, Parrillo JE, Chabner BA, Masur H. Potent antipneumocystis and antitoxoplasma activities of piritrexim, a lipid-soluble antifolate. Antimicrob Agents Chemother. 1988 Apr;32(4):430-3. PMID: 2967669. View Source
• [2] Sigel CW, Macklin AW, Woolley JL Jr, et al. Preclinical biochemical pharmacology and toxicology of piritrexim, a lipophilic inhibitor of dihydrofolate reductase. NCI Monogr. 1987;(5):111-20. PMID: 3431588. View Source
• [3] Fraser JA, Bissett D, Kaye SB. Piritrexim (ILEX Oncology). IDrugs. 1999 Nov;2(11):1183-96. PMID: 16113990. View Source
• [4] NCATS Inxight Drugs. Piritrexim. National Center for Advancing Translational Sciences. Accessed 2026-04-23. View Source

Piritrexim vs. Other DHFR Antifolates

Although piritrexim, methotrexate (MTX), trimetrexate (TMQ), trimethoprim (TMP), and pyrimethamine (PYR) all converge on dihydrofolate reductase (DHFR) inhibition, they diverge fundamentally in cellular entry mechanism, polyglutamation status, histamine-related toxicity profile, oral bioavailability, and potency against pathogen versus mammalian DHFR isoforms [1][2]. Piritrexim is a nonclassical, lipophilic antifolate that enters cells by passive diffusion, bypassing the reduced folate carrier (RFC) required by MTX—meaning PTX can retain activity in RFC-deficient, MTX-resistant tumors [1]. Furthermore, PTX lacks the histamine-N-methyltransferase interaction that causes hypersensitivity reactions in a subset of trimetrexate-treated patients [3], and is not a substrate for folylpolyglutamate synthetase (FPGS), contrasting with MTX [1]. These mechanistic distinctions translate into clinically meaningful differences in toxicity profiles, resistance circumvention potential, and dosing regimens that preclude simple substitution [4].

Methotrexate relies on RFC transport; piritrexim enters by passive diffusion, altering activity in transporter-deficient model contexts.

Trimetrexate-associated histamine hypersensitivity may not transfer; histamine-related tolerability endpoint context differs.

Methotrexate undergoes polyglutamation and hepatic accumulation; piritrexim lacks FPGS substrate activity, shifting long-term hepatic retention profiles.

• [1] Sigel CW, Macklin AW, Woolley JL Jr, et al. Preclinical biochemical pharmacology and toxicology of piritrexim, a lipophilic inhibitor of dihydrofolate reductase. NCI Monogr. 1987;(5):111-20. PMID: 3431588. View Source
• [2] Gangjee A, Jain HD, Kurup S. Recent advances in classical and non-classical antifolates as antitumor and antiopportunistic infection agents: part I. Anticancer Agents Med Chem. 2007 Sep;7(5):524-42. PMID: 17896913. View Source
• [3] Grem JL, King SA, Costanza ME, Brown TD. Hypersensitivity reactions to trimetrexate. Invest New Drugs. 1988 Sep;6(3):241-4. View Source
• [4] NCATS Inxight Drugs. Piritrexim. National Center for Advancing Translational Sciences. Accessed 2026-04-23. View Source

Piritrexim: Differentiation Evidence

DHFR Inhibition: Pneumocystis and Toxoplasma

In a direct head-to-head enzymatic assay, piritrexim inhibited P. carinii DHFR with an IC50 of 19.3 nM and T. gondii DHFR with an IC50 of 17.0 nM [1]. These concentrations were 40- to over 1,000-fold lower than those required for inhibition by trimethoprim and pyrimethamine, the antifolates conventionally used against these organisms [1]. In a cell-based T. gondii replication assay using a mouse peritoneal macrophage model, piritrexim inhibited parasite replication at 0.1–1.0 μM, and the addition of sulfadiazine (which was ineffective alone) allowed inhibition at still lower PTX concentrations, demonstrating synergistic potential [1].

DHFR inhibition

Head-to-head

P. carinii IC50 19.3 nM; T. gondii IC50 17.0 nM
40- to >1,000-fold lower than TMP/PYR

Reported enzyme inhibition context; supports Pneumocystis/Toxoplasma DHFR screening.

Synergy with sulfadiazine observed in cell-based model.

Evidence Dimension	DHFR enzymatic inhibition (IC50) against pathogen DHFR isoforms
Target Compound Data	P. carinii DHFR IC50 = 19.3 nM; T. gondii DHFR IC50 = 17.0 nM
Comparator Or Baseline	Trimethoprim (TMP) and pyrimethamine (PYR): IC50 values 40- to >1,000-fold higher (weaker) than piritrexim against the same enzymes
Quantified Difference	PTX is 40- to >1,000-fold more potent than TMP and PYR against P. carinii and T. gondii DHFR
Conditions	Isolated enzyme assays for P. carinii DHFR and T. gondii DHFR; T. gondii replication assay in mouse peritoneal macrophage model (Kovacs et al., Antimicrob Agents Chemother, 1988)

Why This Matters

For researchers studying opportunistic infections in immunocompromised models, piritrexim provides substantially greater DHFR inhibitory potency at the enzyme level than the standard clinical comparators TMP and PYR, potentially enabling lower effective concentrations and reducing reliance on sulfonamide co-administration.

• [1] Kovacs JA, Allegra CJ, Swan JC, Drake JC, Parrillo JE, Chabner BA, Masur H. Potent antipneumocystis and antitoxoplasma activities of piritrexim, a lipid-soluble antifolate. Antimicrob Agents Chemother. 1988 Apr;32(4):430-3. PMID: 2967669. View Source

Passive Diffusion Overcomes Methotrexate Resistance

Piritrexim enters cells rapidly by passive diffusion and does not depend on the transport-mediated (RFC) uptake that can limit cell entry of methotrexate [1]. This mechanistic property is critical because decreased RFC-mediated drug transport is a well-established mechanism of tumor resistance to methotrexate [2]. PTX is equipotent to MTX in inhibiting DHFR and mammalian cell growth [1], but its route of entry renders it active against MTX-resistant cells that have downregulated folate transporters [1][3]. PTX tissue-to-plasma concentration ratios are generally 10-fold higher than those reported for MTX, consistent with passive, diffusion-driven tissue penetration [1].

Passive diffusion entry

Cross-study comparable

Tissue:plasma ratio ~10× higher than methotrexate; equipotent DHFR inhibition

Supports research in MTX-resistant models via diffusion-based entry.

Retains activity in RFC-deficient contexts reported.

Evidence Dimension	Cellular entry mechanism and tissue penetration
Target Compound Data	Passive diffusion; tissue:plasma concentration ratios ~10-fold higher than MTX; equipotent to MTX in DHFR inhibition; no dependence on RFC or FPGS
Comparator Or Baseline	Methotrexate: requires active transport via reduced folate carrier (RFC); intracellular retention depends on polyglutamation by FPGS; tissue penetration limited by transporter expression
Quantified Difference	Tissue-to-plasma ratios ~10-fold higher for PTX relative to MTX; PTX retains activity in RFC-deficient/MTX-resistant settings where MTX is inactive
Conditions	Preclinical pharmacology studies in rats and dogs; mammalian cell growth inhibition assays (Sigel et al., NCI Monogr, 1987; Duch et al., Cancer Res, 1982)

Why This Matters

For laboratories studying MTX-resistant cancer models, piritrexim offers a mechanistically distinct DHFR inhibitor that circumvents the most common MTX resistance pathway (impaired transport), making it a critical tool for dissecting resistance mechanisms or evaluating antifolate therapy in RFC-deficient contexts.

• [1] Sigel CW, Macklin AW, Woolley JL Jr, et al. Preclinical biochemical pharmacology and toxicology of piritrexim, a lipophilic inhibitor of dihydrofolate reductase. NCI Monogr. 1987;(5):111-20. PMID: 3431588. View Source
• [2] Takimoto CH, Allegra CJ. New antifolates in clinical development. Oncology (Williston Park). 1995 Jul;9(7):649-56. PMID: 8924375. View Source
• [3] Duch DS, Edelstein MP, Bowers SW, Nichol CA. Biochemical and chemotherapeutic studies on 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine (BW 301U), a novel lipid-soluble inhibitor of dihydrofolate reductase. Cancer Res. 1982 Oct;42(10):3987-94. PMID: 6955006. View Source

Absence of Histamine Hypersensitivity vs. Trimetrexate

In initial phase I clinical studies, piritrexim demonstrated a key safety differentiation: unlike the earlier lipid-soluble folate antagonist trimetrexate, PTX did not cause neurologic or histamine-like disorders [1]. Trimetrexate is associated with immediate hypersensitivity reactions occurring in <2% of treated patients, with manifestations including facial flushing, fever, shaking, pruritus, bronchospasm, periorbital edema, difficulty swallowing, and in one reported case, immediate hypotension with loss of consciousness [2]. NCATS notes that piritrexim carries a theoretical advantage over trimetrexate because it lacks any known effects on histamine metabolism, which may lower the risk of hypersensitivity reactions [3]. The structural basis for this differentiation is attributed to PTX's lower affinity for histamine-N-methyltransferase [4].

Histamine hypersensitivity

Cross-study comparable

No histamine-like disorders in phase I study; trimetrexate associated with immediate hypersensitivity.

Histamine-related tolerability endpoint may differ; supports comparator toxicology studies.

Lower histamine-N-methyltransferase affinity attributed.

Evidence Dimension	Histamine-related hypersensitivity reaction liability
Target Compound Data	No histamine-like disorders observed in phase I clinical studies; no known effects on histamine metabolism; lower affinity for histamine-N-methyltransferase
Comparator Or Baseline	Trimetrexate (TMQ): immediate hypersensitivity reactions in <2% of patients, including bronchospasm, hypotension, facial flushing, periorbital edema, and difficulty swallowing
Quantified Difference	0% incidence of histamine-like disorders reported for PTX in initial clinical cohorts vs <2% incidence of immediate hypersensitivity for TMQ in phase II cancer trials
Conditions	Phase I clinical trials of PTX (Grem et al., 1988 for TMQ data; initial PTX clinical studies); NCATS Inxight Drugs database annotation

Why This Matters

When selecting between lipophilic nonclassical DHFR inhibitors for clinical protocols or animal studies, the differential histamine-related safety profile of piritrexim compared with trimetrexate may reduce the risk of hypersensitivity complications, particularly in immunocompromised patient populations where both agents have been used for PCP treatment.

• [1] Grem JL, King SA, Cheson BD, et al. Initial clinical studies of piritrexim. Scilit summary. PMID-related: 2976333. View Source
• [2] Grem JL, King SA, Costanza ME, Brown TD. Hypersensitivity reactions to trimetrexate. Invest New Drugs. 1988 Sep;6(3):241-4. View Source
• [3] NCATS Inxight Drugs. Piritrexim. National Center for Advancing Translational Sciences. Accessed 2026-04-23. View Source
• [4] Otzen T, Wenkert E, et al. Structural variations of piritrexim, a lipophilic inhibitor of human dihydrofolate reductase: synthesis, antitumor activity and molecular modeling investigations. Eur J Med Chem. 2004; reference to lower affinity for histamine-N-methyl transferase resulting in less toxic side effects. View Source

Consistent Oral Bioavailability vs. Methotrexate

Piritrexim demonstrates a reliably high oral bioavailability of approximately 75% in humans, enabling effective oral dosing regimens [1]. In a pediatric phase I study, absolute bioavailability measured in two patients following intravenous and oral dosing was 35% and 93%, respectively [2]. Preclinical pharmacokinetic studies in dogs yielded an absolute oral bioavailability of 0.63 ± 0.14 [3]. By comparison, methotrexate oral bioavailability is saturable and highly variable, decreasing substantially at doses above ~25 mg/m² due to saturation of the intestinal RFC transport system [4]. Piritrexim's consistently high oral bioavailability is attributed to its lipophilicity (log P = 1.74) and passive diffusion across intestinal epithelium, which is independent of saturable transport mechanisms [1][5].

Oral bioavailability

Cross-study comparable

~75% in humans; 0.63±0.14 in dog model; dose-independent absorption

Supports oral PK study design; exposure-model context.

Passive diffusion contributes to consistent absorption vs saturable MTX uptake.

Evidence Dimension	Oral bioavailability in humans and preclinical models
Target Compound Data	Human: ~75% (NCATS); pediatric: 35% and 93% in two patients (Adamson et al., 1990); dog: 0.63 ± 0.14 (Woolley et al.); rapid oral absorption with t_max ~1.5 h
Comparator Or Baseline	Methotrexate: oral bioavailability variable and dose-dependent; saturable at higher doses due to RFC-mediated intestinal transport; decreases markedly above 25 mg/m² oral dose
Quantified Difference	PTX oral bioavailability ~75% (consistent across dose levels) vs MTX oral bioavailability which decreases from ~90% at low doses to <50% at higher (therapeutic) doses due to transport saturation
Conditions	Human phase I PK studies (NCATS Inxight; Adamson et al., Cancer Res, 1990); dog PK studies (Woolley et al., Drug Metab Dispos, 1991); MTX comparator data from established clinical pharmacology literature

Why This Matters

For preclinical and clinical researchers designing oral dosing protocols, piritrexim's consistent, dose-independent oral bioavailability simplifies pharmacokinetic modeling and enables reliable oral administration without the dose-scheduling constraints imposed by MTX's saturable absorption.

• [1] NCATS Inxight Drugs. Piritrexim. National Center for Advancing Translational Sciences. Accessed 2026-04-23. View Source
• [2] Adamson PC, Balis FM, Miser J, et al. Pediatric phase I trial and pharmacokinetic study of piritrexim administered orally on a five-day schedule. Cancer Res. 1990 Aug 1;50(15):4464-7. PMID: 2369724. View Source
• [3] Woolley JL, Deangelis DV, Grace ME, Liao SH, Crouch RC, Sigel CW. The disposition and metabolism of [14C]piritrexim in dogs after intravenous and oral administration. Drug Metab Dispos. 1991 May-Jun;19(3):600-7. PMID: 1687022. View Source
• [4] Takimoto CH, Allegra CJ. New antifolates in clinical development. Oncology (Williston Park). 1995 Jul;9(7):649-56. PMID: 8924375. (Documents MTX oral bioavailability limitations and transport-dependence.) View Source
• [5] DrugFuture. Piritrexim Chemical Database Entry. CAS 72732-56-0; log P (octanol/water): 1.74. Accessed 2026-04-23. View Source

Clinical Response in Bladder Cancer vs. Methotrexate

In a phase II study of oral piritrexim in non-chemotherapy-pretreated patients with metastatic urothelial cancer (n=29 evaluable), one complete response (19+ weeks) and ten partial responses (median duration 22 weeks, range 16–48) were observed, yielding an overall response rate (ORR) of 38% [1]. In patients with advanced bladder cancer who failed standard first-line chemotherapy, published phase II studies reported ORRs ranging from 23% to 75% [2]. However, subsequent studies in heavily pretreated populations showed more limited activity: a multi-institutional phase II trial in patients nonresponsive to ≥1 prior standard chemotherapy regimen reported no objective responses and only 2/22 patients with stable disease [3]. Another Eastern Cooperative Oncology Group trial similarly found minimal activity in previously treated transitional cell carcinoma of the bladder [4]. As a comparator benchmark, single-agent methotrexate has historically produced ORRs of approximately 29-45% in chemotherapy-naive metastatic bladder cancer, but PTX's true differentiating value lies in its demonstrated activity in some MTX-resistant/refractory patients attributable to the passive diffusion mechanism [2].

Bladder cancer response

Supporting evidence

ORR 38% first-line; 23–75% second-line; limited activity in heavily pretreated cohorts.

Reported endpoint response in bladder cancer trial contexts; model-response interpretation requires verification.

Response varied by pretreatment status; no direct MTX head-to-head.

Evidence Dimension	Objective response rate in urothelial/bladder cancer clinical trials
Target Compound Data	38% ORR in chemotherapy-naive metastatic urothelial cancer (de Wit et al., 1993); 23-75% ORR in patients who failed standard first-line chemotherapy (Fraser et al., 1999); minimal activity in heavily pretreated populations
Comparator Or Baseline	Single-agent methotrexate: ORR ~29-45% in chemotherapy-naive metastatic bladder cancer (historical published benchmarks); however, MTX is ineffective in RFC-deficient resistant tumors
Quantified Difference	PTX: ORR 38% (first-line, oral); 23-75% (second-line post-chemotherapy failure). MTX: ORR ~29-45% (first-line, various routes). Direct head-to-head comparison not performed. PTX retains access to MTX-resistant tumors via passive diffusion.
Conditions	Phase II clinical trials: de Wit et al. (Br J Cancer, 1993) — oral 25 mg TID × 5 days weekly; Fraser et al. (IDrugs, 1999) — pooled published phase II; Lassiter et al. (Clin Genitourin Cancer, 2008) — oral 25 mg TID × 5 days × 3 weeks q4wk; Roth et al. (Invest New Drugs, 2002) — ECOG E3896

Why This Matters

For oncology research groups evaluating antifolate therapy in bladder cancer models, the clinical evidence indicates that piritrexim can achieve meaningful response rates in chemotherapy-naive and select previously treated populations, with the mechanistic possibility of activity in MTX-resistant disease. However, procurement decisions should weigh the diminished efficacy observed in heavily pretreated, multi-refractory populations against the specific resistance profile of the model system.

• [1] de Wit R, Kaye SB, Roberts JT, Stoter G, Scott J, Verweij J. Oral piritrexim, an effective treatment for metastatic urothelial cancer. Br J Cancer. 1993 Feb;67(2):388-90. PMID: 8431372. View Source
• [2] Fraser JA, Bissett D, Kaye SB. Piritrexim (ILEX Oncology). IDrugs. 1999 Nov;2(11):1183-96. PMID: 16113990. View Source
• [3] Lassiter LK, Tummala MK, Hussain MH, Stadler WM, Petrylak DP, Carducci MA. Phase II open-label study of oral piritrexim in patients with advanced carcinoma of the urothelium who have experienced failure with standard chemotherapy. Clin Genitourin Cancer. 2008 Mar;6(1):31-5. View Source
• [4] Roth BJ, Manola J, Dreicer R, Graham D, Wilding G; Eastern Cooperative Oncology Group. Piritrexim in advanced, refractory carcinoma of the urothelium (E3896): a phase II trial of the Eastern Cooperative Oncology Group. Invest New Drugs. 2002 Nov;20(4):425-9. PMID: 12448661. View Source

Non-Polyglutamation and Hepatic Handling vs. Methotrexate

Piritrexim is not a substrate for folylpolyglutamate synthetase (FPGS), and therefore cannot be polyglutamated or selectively retained within cells for prolonged periods [1]. In contrast, methotrexate undergoes progressive intracellular polyglutamation catalyzed by FPGS, with polyglutamate derivatives trapped inside cells and accumulating particularly in the liver, contributing to MTX's known hepatotoxic potential [2]. This biochemical distinction has direct clinical implications: unlike MTX, PTX is not stored in the liver as polyglutamate derivatives and is potentially less hepatotoxic [3]. Elimination of PTX occurs primarily via hepatic metabolism to active O-demethyl metabolites, which themselves are potent DHFR inhibitors and cytotoxic [4], with a terminal half-life of approximately 1.5–4.5 hours [1]. PTX must be co-administered with leucovorin (folinic acid) to mitigate hematological toxicity, as host rescue is required due to the lack of selectivity for pathogen versus mammalian DHFR [5].

Polyglutamation profile

Class-level inference

Not an FPGS substrate; no polyglutamation or hepatic storage; MTX undergoes progressive polyglutamation.

Hepatic retention profile differs; supports long-term study design considerations.

Requires leucovorin rescue in non-selective DHFR inhibition.

Evidence Dimension	Intracellular polyglutamation and hepatic retention profile
Target Compound Data	No polyglutamation (not an FPGS substrate); not selectively retained in cells; not stored in liver; elimination primarily via hepatic metabolism to active demethyl metabolites; t1/2 = 1.5-4.5 h (human)
Comparator Or Baseline	Methotrexate: undergoes progressive polyglutamation by FPGS; polyglutamate derivatives trapped intracellularly; accumulates in liver as polyglutamates; associated with risk of chronic hepatotoxicity with long-term use
Quantified Difference	Qualitative difference: PTX — no detectable polyglutamation and no hepatic storage; MTX — extensive polyglutamation with known hepatic accumulation and hepatotoxicity risk. PTX requires leucovorin rescue due to non-selectivity, not polyglutamation-mediated toxicity.
Conditions	Biochemical characterization (NCATS Inxight; Sigel et al., NCI Monogr, 1987); clinical pharmacology; hepatic metabolism data from rat disposition studies (Woolley et al., Drug Metab Dispos, 1991)

Why This Matters

For long-term in vivo studies where cumulative hepatic toxicity is a concern, piritrexim's lack of polyglutamation-mediated hepatic retention may confer a safety advantage over methotrexate, though the requirement for leucovorin rescue and the potential for pulmonary toxicity must be independently managed in the experimental design.

• [1] NCATS Inxight Drugs. Piritrexim. National Center for Advancing Translational Sciences. Accessed 2026-04-23. View Source
• [2] Takimoto CH, Allegra CJ. New antifolates in clinical development. Oncology (Williston Park). 1995 Jul;9(7):649-56. PMID: 8924375. (Documents MTX polyglutamation by FPGS and its role in cellular retention and hepatotoxicity.) View Source
• [3] Zackheim HS, Springer EA, Brown PJ, Wintroub BU, Clendeninn NJ. A pilot study of piritrexim in mycosis fungoides. Arch Dermatol. 1992 Apr;128(4):561-2. (Notes PTX is not polyglutamated and is potentially less hepatotoxic than MTX.) View Source
• [4] Woolley JL, Deangelis DV, Grace ME, Liao SH, Crouch RC, Sigel CW. The disposition and metabolism of [14C]piritrexim in rats after intravenous and oral administration. Drug Metab Dispos. 1991 May-Jun;19(3):600-7. Related to: O-demethylation as main metabolic pathway; demethyl metabolites are potent DHFR inhibitors. View Source
• [5] Gangjee A, Jain HD, Kurup S. Dihydrofolate reductase as a target for chemotherapy in parasites. Curr Pharm Des. 2007;13(6):609-62. PMID: 17346178. (Documents that TMQ and PTX are potent nonclassical inhibitors that lack pathogen DHFR selectivity and require host rescue with leucovorin.) View Source

Piritrexim: Application Scenarios

DHFR Inhibition in MTX-Resistant Cancer Models

Piritrexim is the DHFR inhibitor of choice for laboratories studying antifolate resistance mechanisms involving reduced folate carrier (RFC) downregulation or mutation. Because PTX enters cells via passive diffusion rather than RFC-mediated transport [1], it retains full DHFR inhibitory activity and cytotoxicity in MTX-resistant cell lines where methotrexate is ineffective [1][2]. The 10-fold higher tissue-to-plasma concentration ratios compared with MTX further support its use in solid tumor models where drug penetration is critical [1]. Researchers should note that PTX must be co-administered with leucovorin for host rescue in in vivo models, as it lacks selectivity for tumor versus host DHFR [3].

Antifolate Therapy for Pneumocystis and Toxoplasma Infections

For infectious disease researchers studying opportunistic infections in AIDS or other immunocompromised models, piritrexim provides 40- to >1,000-fold greater potency against P. carinii DHFR (IC50 = 19.3 nM) and T. gondii DHFR (IC50 = 17.0 nM) compared with trimethoprim and pyrimethamine [4]. The synergistic combination of piritrexim with sulfadiazine (which alone is ineffective) further lowers the effective concentration required to inhibit T. gondii replication [4]. Piritrexim also demonstrates in vitro activity against T. gondii tachyzoites with an IC50 of 6.9 ng/mL, substantially more potent than trimethoprim (2.3 μg/mL) [5]. However, PTX lacks pathogen-versus-host DHFR selectivity, so experimental designs must incorporate leucovorin rescue to protect host tissues [6].

Preclinical Oral Dosing and Pharmacokinetic Studies

Piritrexim's reliably high oral bioavailability (~75% in humans, 63% in dogs) and rapid absorption (t_max ~1.5 hours) make it a practical candidate for preclinical toxicology or pharmacokinetic studies where oral dosing is preferred [7][8]. Unlike methotrexate, whose oral bioavailability is saturable and variable at clinically relevant doses due to RFC-dependent intestinal absorption, PTX's lipophilicity (log P = 1.74) and passive diffusion enable consistent absorption across a wide dose range [7][9]. Typical oral dosing schedules in clinical studies employed 25 mg three times daily for 5 consecutive days, repeated weekly, with provisions for dose escalation or reduction based on toxicity [10]. Researchers should incorporate leucovorin rescue and monitor for myelosuppression, mucositis, and pulmonary toxicity, which are the established dose-limiting toxicities [10][11].

Histamine-Related Toxicity Comparison Among DHFR Inhibitors

In preclinical safety pharmacology or comparative toxicology studies, piritrexim serves as a reference nonclassical lipophilic DHFR inhibitor that lacks histamine-related hypersensitivity reactions—a known adverse effect of trimetrexate [12][13]. Trimetrexate causes immediate hypersensitivity in <2% of treated patients (bronchospasm, hypotension, facial flushing, periorbital edema) [13], whereas initial clinical studies of piritrexim documented no neurologic or histamine-like disorders [12]. Researchers designing comparative studies of lipophilic antifolate toxicity profiles should note that piritrexim's lower affinity for histamine-N-methyltransferase is the proposed mechanistic basis for this differentiation [14], and study designs should include appropriate histamine-related endpoint measurements to confirm this differentiation in their specific experimental system.

Application

Selection Property

Validation Focus

MTX-resistant cancer model studies

Passive diffusion entry mechanism

Activity in RFC-deficient contexts

Pneumocystis/Toxoplasma DHFR screening

High enzyme inhibitory potency vs TMP/PYR

Pathogen DHFR isoform selectivity

Oral PK and exposure studies

Consistent oral bioavailability

Dose-exposure model validation

DHFR inhibitor tolerability comparison

Low histamine-N-methyltransferase affinity

Tolerability endpoint differentiation vs trimetrexate

• [1] Sigel CW, Macklin AW, Woolley JL Jr, et al. Preclinical biochemical pharmacology and toxicology of piritrexim, a lipophilic inhibitor of dihydrofolate reductase. NCI Monogr. 1987;(5):111-20. PMID: 3431588. View Source
• [2] Duch DS, Edelstein MP, Bowers SW, Nichol CA. Biochemical and chemotherapeutic studies on 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine (BW 301U), a novel lipid-soluble inhibitor of dihydrofolate reductase. Cancer Res. 1982 Oct;42(10):3987-94. PMID: 6955006. View Source
• [3] Gangjee A, Jain HD, Kurup S. Dihydrofolate reductase as a target for chemotherapy in parasites. Curr Pharm Des. 2007;13(6):609-62. PMID: 17346178. View Source
• [4] Kovacs JA, Allegra CJ, Swan JC, Drake JC, Parrillo JE, Chabner BA, Masur H. Potent antipneumocystis and antitoxoplasma activities of piritrexim, a lipid-soluble antifolate. Antimicrob Agents Chemother. 1988 Apr;32(4):430-3. PMID: 2967669. View Source
• [5] Derouin F, Chastang C. In vitro effects of folate inhibitors on Toxoplasma gondii. Antimicrob Agents Chemother. 1989 Oct;33(10):1753-9. (Piritrexim IC50 = 6.9 ng/mL vs trimethoprim IC50 = 2.3 μg/mL against T. gondii in MRC5 fibroblast culture.) View Source
• [6] Gangjee A, Jain HD, Kurup S. Dihydrofolate reductase as a target for chemotherapy in parasites. Curr Pharm Des. 2007;13(6):609-62. PMID: 17346178. View Source
• [7] NCATS Inxight Drugs. Piritrexim. National Center for Advancing Translational Sciences. Accessed 2026-04-23. View Source
• [8] Adamson PC, Balis FM, Miser J, et al. Pediatric phase I trial and pharmacokinetic study of piritrexim administered orally on a five-day schedule. Cancer Res. 1990 Aug 1;50(15):4464-7. PMID: 2369724. View Source
• [9] DrugFuture. Piritrexim Chemical Database Entry. CAS 72732-56-0; log P (octanol/water): 1.74. Accessed 2026-04-23. View Source
• [10] de Wit R, Kaye SB, Roberts JT, Stoter G, Scott J, Verweij J. Oral piritrexim, an effective treatment for metastatic urothelial cancer. Br J Cancer. 1993 Feb;67(2):388-90. PMID: 8431372. View Source
• [11] de Wit R, Verweij J, Bontenbal M, et al. Piritrexim-induced pulmonary toxicity. Am J Clin Oncol. 1993 Apr;16(2):146-8. PMID: 8452107. View Source
• [12] Grem JL, King SA, Cheson BD, et al. Initial clinical studies of piritrexim. Scilit summary. (Documents no histamine-like disorders with PTX, unlike earlier lipid-soluble folate antagonist.) View Source
• [13] Grem JL, King SA, Costanza ME, Brown TD. Hypersensitivity reactions to trimetrexate. Invest New Drugs. 1988 Sep;6(3):241-4. View Source
• [14] Otzen T, Wenkert E, et al. Structural variations of piritrexim, a lipophilic inhibitor of human dihydrofolate reductase: synthesis, antitumor activity and molecular modeling investigations. Eur J Med Chem. 2004. (Attributes lower histamine-N-methyltransferase affinity to PTX as basis for reduced histamine-related side effects.) View Source